Cas no 4457-71-0 (3-Methyl-1,5-pentanediol)

• Product name: 3-Methyl-1,5-pentanediol
• CAS No: 4457-71-0
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• MDL: MFCD00039547
• CID: 45078
• PubChem ID: 87572718

3-Methyl-1,5-pentanediol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1,5-pentanediol
• 3-Methyl-1,5-Pentandiol
• 3-Methyl-1.5-pentanediol
• 3-methylpentane-1,5-diol
• 1,5-Dihydroxy-3-methylpentane
• 1,5-Dihydroxy-3-methylpentane; Diol MPD; MPD; NSC 6496; 1,5-Pentanediol, 3-methyl-
• EN300-85249
• A826628
• 4457-71-0
• 3-methyl-pentane-1,5-diol
• CS-0188324
• LS-13219
• EC 224-709-1
• EINECS 224-709-1
• 4-01-00-02571 (Beilstein Handbook Reference)
• METHYL-1,5-PENTANEDIOL, 3-
• 88495M4HNS
• F71199
• FT-0616031
• WLN: Q2Y1&2Q
• 3-Methyl-1,5-pentanediol 100 microg/mL in Acetonitrile
• Q27269887
• DTXSID1063483
• NSC-6496
• MFCD00039547
• BRN 1697331
• UNII-88495M4HNS
• NSC6496
• 3-methyl-1,5-pentane diol
• NS00003294
• M0710
• 3-Methyl-1,5-pentanediol, >=98.0% (GC)
• AKOS015951421
• AI3-28481
• 1,5-Pentanediol, 3-methyl-
• NSC 6496
• 3-methylpentane- 1,5-diol
• DIOL MPD
• SCHEMBL28762
• DTXCID9040342
• DB-051233

• MDL： MFCD00039547
• Inchi： 1S/C6H14O2/c1-6(2-4-7)3-5-8/h6-8H,2-5H2,1H3
• InChI Key： SXFJDZNJHVPHPH-UHFFFAOYSA-N
• SMILES： CC(CCO)CCO
• BRN： 1697331

Computed Properties

• Exact Mass: 118.09900
• Monoisotopic Mass: 118.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 39.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5
• Surface Charge: 0

Experimental Properties

• Color/Form: liquid
• Density: 0.974 g/mL at 20 °C(lit.)
• Melting Point: -60°C
• Boiling Point: 150°C/25mmHg(lit.)
• Flash Point: Fahrenheit: 289.4 ° f < br / > Celsius: 143 ° C < br / >
• Refractive Index: n20/D 1.454
• PSA: 40.46000
• LogP: 0.38730
• Solubility: Uncertain

3-Methyl-1,5-pentanediol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：1987
• WGK Germany：1
• Safety Instruction： S23-S24/25
• RTECS：SA0800000
• TSCA：Yes
• Safety Term：S23;S24/25

3-Methyl-1,5-pentanediol Customs Data

• HS CODE：2905399090
• Customs Data：

  China Customs Code:

  2905399090

  Overview:

  2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 3-Methyl-1,5-pentanediol

Comprehensive Guide to 3-Methyl-1,5-pentanediol (CAS No. 4457-71-0): Properties, Applications, and Industry Trends

3-Methyl-1,5-pentanediol (CAS No. 4457-71-0) is a versatile organic compound widely used in industries such as cosmetics, pharmaceuticals, and specialty chemicals. This diol, characterized by its dual hydroxyl groups and branched alkyl chain, offers unique solubility and stability properties, making it a preferred choice for formulators. With growing interest in sustainable ingredients and high-performance additives, this compound has gained attention for its eco-friendly potential and multifunctional applications.

The molecular structure of 3-Methyl-1,5-pentanediol includes a five-carbon backbone with a methyl group at the third position, contributing to its low volatility and excellent humectancy. These traits align with the rising demand for long-lasting moisturizers in skincare, a trending topic in beauty forums and scientific research. Searches for "non-irritating glycol alternatives" or "biodegradable diols" often lead to discussions about this compound, highlighting its relevance in green chemistry initiatives.

In industrial applications, CAS 4457-71-0 serves as a reactive intermediate for polyesters and polyurethanes, addressing the need for bio-based polymers—a hot topic in material science. Recent studies explore its role in UV-curable resins, coinciding with increased searches for "energy-efficient coating materials." Its balanced hydrophilicity and lipophilicity also make it valuable in fragrance fixation, responding to the niche demand for "long-lasting scent carriers" in perfumery.

From an SEO perspective, content around 3-Methyl-1,5-pentanediol solubility data, "safe diols for sensitive skin," and "pentanediol derivatives in drug delivery" shows high engagement. The compound’s compatibility with natural formulations taps into the "clean beauty movement," while its regulatory approval status (e.g., in EU and US databases) satisfies compliance-related queries. Analytical methods like GC-MS quantification of this diol are frequently searched by QC professionals.

Emerging research highlights 3-Methyl-1,5-pentanediol’s potential in cryoprotectant mixtures for biologics storage—a trending subject in biotech. Its low toxicity profile (per OECD guidelines) and biodegradation pathways further align with ESG-driven manufacturing trends. As industries prioritize "carbon footprint reduction," this diol’s synthesis from renewable feedstocks positions it as a future-forward solution.

Technical inquiries often focus on its physical properties: density (~0.95 g/cm³), boiling point (≈230°C), and water miscibility. Formulators appreciate its synergistic effects with hyaluronic acid or niacinamide, popular in "multifunctional serums"—a high-traffic keyword. Patent analyses reveal innovative uses in flexible packaging adhesives, connecting to the e-commerce-driven demand for "sustainable packaging materials."

In conclusion, 3-Methyl-1,5-pentanediol (CAS No. 4457-71-0) bridges performance and sustainability across sectors. Its adaptability to circular economy models and alignment with consumer-safe chemistry trends ensure continued relevance. For researchers and manufacturers, understanding its structure-activity relationships and market-ready formulations is key to leveraging its full potential in evolving industrial landscapes.